Cas no 36727-93-2 (2-amino-3-(4-hydroxyphenyl)pentanedioic Acid)

• Product name: 2-amino-3-(4-hydroxyphenyl)pentanedioic Acid
• CAS No: 36727-93-2
• MF: C₁₁H₁₃NO₅
• MW: 239.22462
• CID: 921593
• PubChem ID: 319715

2-amino-3-(4-hydroxyphenyl)pentanedioic Acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-hydroxyphenyl)pentanedioic Acid
• NSC-264861
• DTXSID70957951
• NSC-264862
• NSC264861
• NSC264862
• 3-(4-Hydroxyphenyl)glutamic acid
• 36727-93-2
• 36727-86-3

• Inchi： InChI=1S/C11H13NO5/c12-10(11(16)17)8(5-9(14)15)6-1-3-7(13)4-2-6/h1-4,8,10,13H,5,12H2,(H,14,15)(H,16,17)
• InChI Key： FZUSJXHBGSKKBM-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(CC(=O)O)C(C(=O)O)N)O

Computed Properties

• Exact Mass: 239.07939
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų
• XLogP3: -2.5

Experimental Properties

• PSA: 120.85
• LogP: 1.06270